Cas no 2137025-45-5 (3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-)

• Product Name: 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-
• CAS No: 2137025-45-5
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5276462
• Update Time: 2025-05-19

3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-

• Inchi： 1S/C13H21ClN2/c1-5-11(13(2,3)4)15-8-10-6-7-12(14)16-9-10/h6-7,9,11,15H,5,8H2,1-4H3/t11-/m0/s1
• InChI Key： GCVMSURLKZUJNN-NSHDSACASA-N
• SMILES： C1=NC(Cl)=CC=C1CN[C@@H](CC)C(C)(C)C

Additional information on 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl]-

Introduction to 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] and Its Significance in Modern Chemical Biology

3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] (CAS No. 2137025-45-5) is a meticulously crafted organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse pharmacological activities. The presence of a chloro substituent at the 6-position and a chiral N-substituent derived from (1S)-1-ethyl-2,2-dimethylpropyl enhances its complexity and potential utility in drug discovery and molecular research.

The structure of this compound is characterized by a pyridine core, which serves as a versatile scaffold for further chemical modifications. The chloro group at the 6-position introduces electrophilic centers, making it susceptible to nucleophilic substitution reactions, while the chiral N-substituent provides a stereocenter that can influence the compound's biological activity. These features make 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The CAS No. 2137025-45-5 associated with this compound ensures its unique identification and facilitates its use in academic and industrial research settings.

One of the most compelling aspects of 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] is its potential as a building block for more complex molecules. Chemists have leveraged its structural features to design derivatives with enhanced bioavailability and target specificity. For instance, modifications at the chloro-substituted position can lead to compounds with improved binding affinity to biological targets such as enzymes and receptors.

The chiral N-substituent in this compound is particularly noteworthy, as it allows for the creation of enantiomerically pure forms that can exhibit different biological activities. This aspect is crucial in pharmaceutical development, where the stereochemistry of a molecule can significantly impact its efficacy and safety profile. The use of (1S)-1-ethyl-2,2-dimethylpropyl as the chiral group ensures that the compound possesses a well-defined stereochemical configuration, which is essential for reproducible experimental results.

Recent studies have highlighted the role of pyridine derivatives in modulating signaling pathways associated with disease progression. For example, researchers have demonstrated that certain pyridine-based compounds can inhibit kinases involved in cancer cell proliferation. The structural features of 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] make it a suitable candidate for such applications, as it can be further modified to target specific kinases or other therapeutic targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as catalytic hydrogenation and chiral resolution are often employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern chemical synthesis.

In addition to its pharmacological potential, 3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] has been explored in material science applications. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in catalysis and material design. The unique combination of functional groups in this compound makes it an attractive candidate for developing novel materials with tailored properties.

The growing interest in CAS No. 2137025-45-5 underscores its significance in both academic research and industrial applications. As more scientists delve into its structural and functional properties, new opportunities for therapeutic development and material innovation are likely to emerge. The compound's versatility as a scaffold for further chemical modifications ensures that it will remain a valuable asset in the chemical biology toolkit.

In conclusion,3-Pyridinemethanamine, 6-chloro-N-[(1S)-1-ethyl-2,2-dimethylpropyl] represents a fascinating example of how structural complexity can be harnessed to develop molecules with diverse applications. Its unique combination of functional groups and stereochemical configuration makes it a promising candidate for drug discovery and material science research. As our understanding of its properties continues to evolve,CAS No. 2137025-45-5 will undoubtedly play a pivotal role in advancing scientific knowledge and technological innovation.